2-{[(5-Phenyl-1,3,4-oxadiazol-2-yl)methyl]sulfanyl}ethanol

• IUPAC Name: 2-[(5-phenyl-1,3,4-oxadiazol-2-yl)methylsulfanyl]ethanol
• InChI: InChI=1S/C11H12N2O2S/c14-6-7-16-8-10-12-13-11(15-10)9-4-2-1-3-5-9/h1-5,14H,6-8H2
• InChI Key: BUCANFXIWBYHGI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C(O2)CSCCO
• Molecular Formula: C11H12N2O2S
• Molecular Weight: 236.29 g/mol

Description

2-{[(5-Phenyl-1,3,4-oxadiazol-2-yl)methyl]sulfanyl}ethanol, also known as PMSE, is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. This compound belongs to the family of oxadiazoles, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 2-{[(5-Phenyl-1,3,4-oxadiazol-2-yl)methyl]sulfanyl}ethanol is not fully understood. However, it is believed to exert its pharmacological effects by modulating the activity of the cyclooxygenase (COX) enzyme, which is involved in the production of pro-inflammatory mediators.
Biochemical and Physiological Effects
2-{[(5-Phenyl-1,3,4-oxadiazol-2-yl)methyl]sulfanyl}ethanol has been shown to exhibit anti-inflammatory and analgesic effects in animal models. It has also been reported to possess antioxidant and antimicrobial properties. Additionally, 2-{[(5-Phenyl-1,3,4-oxadiazol-2-yl)methyl]sulfanyl}ethanol has been found to have a low toxicity profile, making it a promising candidate for further pharmacological studies.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[(5-Phenyl-1,3,4-oxadiazol-2-yl)methyl]sulfanyl}ethanol in lab experiments is its low toxicity profile, which allows for higher dosages to be administered without causing harm to the test subjects. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to design experiments that target specific pathways.

Future Directions

1. Investigate the potential of 2-{[(5-Phenyl-1,3,4-oxadiazol-2-yl)methyl]sulfanyl}ethanol as a treatment for chronic pain conditions.
2. Study the effects of 2-{[(5-Phenyl-1,3,4-oxadiazol-2-yl)methyl]sulfanyl}ethanol on other inflammatory pathways, such as the nuclear factor kappa B (NF-κB) pathway.
3. Explore the potential of 2-{[(5-Phenyl-1,3,4-oxadiazol-2-yl)methyl]sulfanyl}ethanol as an antimicrobial agent.
4. Investigate the pharmacokinetics of 2-{[(5-Phenyl-1,3,4-oxadiazol-2-yl)methyl]sulfanyl}ethanol in animal models.
5. Study the potential of 2-{[(5-Phenyl-1,3,4-oxadiazol-2-yl)methyl]sulfanyl}ethanol as a treatment for neurodegenerative diseases.
6. Investigate the effects of 2-{[(5-Phenyl-1,3,4-oxadiazol-2-yl)methyl]sulfanyl}ethanol on the immune system.
7. Study the potential of 2-{[(5-Phenyl-1,3,4-oxadiazol-2-yl)methyl]sulfanyl}ethanol as a treatment for autoimmune diseases.
8. Investigate the potential of 2-{[(5-Phenyl-1,3,4-oxadiazol-2-yl)methyl]sulfanyl}ethanol as an anti-cancer agent.
Conclusion
2-{[(5-Phenyl-1,3,4-oxadiazol-2-yl)methyl]sulfanyl}ethanol is a promising compound that has shown potential pharmacological properties, particularly its anti-inflammatory and analgesic effects. Further research is needed to fully understand its mechanism of action and to explore its potential as a treatment for various diseases.

Synthesis Methods

The synthesis of 2-{[(5-Phenyl-1,3,4-oxadiazol-2-yl)methyl]sulfanyl}ethanol can be achieved through a multi-step process. The first step involves the reaction of 5-phenyl-1,3,4-oxadiazole-2-thiol with epichlorohydrin to form the intermediate compound, 2-{[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]sulfanyl}oxirane. This intermediate is then reacted with ethanol in the presence of a base catalyst to yield 2-{[(5-Phenyl-1,3,4-oxadiazol-2-yl)methyl]sulfanyl}ethanol.

Scientific Research Applications

2-{[(5-Phenyl-1,3,4-oxadiazol-2-yl)methyl]sulfanyl}ethanol has been studied for its potential pharmacological properties, particularly its anti-inflammatory and analgesic effects. Studies have shown that 2-{[(5-Phenyl-1,3,4-oxadiazol-2-yl)methyl]sulfanyl}ethanol can inhibit the production of pro-inflammatory cytokines and reduce pain in animal models.